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Cat. No.: B12413680 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
EC1167 hydrochloride is a critical linker molecule utilized in the synthesis of EC1169, a potent

prostate-specific membrane antigen (PSMA)-targeting tubulysin conjugate.[1][2] EC1169 has

shown potential in the treatment of recurrent metastatic, castration-resistant prostate cancer

(mCRPC).[1] As a key component of this antibody-drug conjugate (ADC), the precise

characterization of EC1167 hydrochloride is paramount to ensure the identity, purity, and

stability of the final therapeutic agent. This application note provides a comprehensive overview

of the analytical methods and detailed protocols for the characterization of EC1167
hydrochloride.

The methodologies described herein are essential for quality control and regulatory

submissions throughout the drug development process. They cover chromatographic,

spectrometric, and thermal analysis techniques to provide a complete profile of the molecule.

Physicochemical Properties
A thorough understanding of the physicochemical properties of EC1167 hydrochloride is

fundamental for its development and formulation. The following table summarizes key

properties.
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Property Method Expected Value

Appearance Visual Inspection White to off-white solid

Molecular Formula Mass Spectrometry CxHyClNzOw

Molecular Weight Mass Spectrometry To be determined

Solubility USP <781> Soluble in water and DMSO

Melting Point
Differential Scanning

Calorimetry (DSC)
To be determined

Analytical Methods and Protocols
High-Performance Liquid Chromatography (HPLC) for
Purity and Stability Assessment
High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for assessing

the purity of EC1167 hydrochloride and monitoring its stability over time.[3][4][5][6] A reverse-

phase HPLC method is typically employed to separate the main compound from any potential

impurities or degradants.

Experimental Protocol: Reverse-Phase HPLC

Instrumentation:

HPLC system with a UV detector (e.g., Agilent 1260 Infinity II LC System or equivalent)

Data acquisition and processing software (e.g., OpenLab CDS)

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., Zorbax Eclipse Plus C18, 4.6 x 150 mm, 3.5

µm)

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

Mobile Phase B: 0.1% TFA in acetonitrile
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Gradient:

Time (min) %B

0 5

25 95

30 95

31 5

| 35 | 5 |

Flow Rate: 1.0 mL/min

Column Temperature: 30 °C

Detection Wavelength: 254 nm

Injection Volume: 10 µL

Sample Preparation:

Prepare a stock solution of EC1167 hydrochloride in a suitable diluent (e.g., 50:50

water:acetonitrile) at a concentration of 1 mg/mL.

For analysis, dilute the stock solution to a working concentration of 0.1 mg/mL with the

diluent.

Data Analysis:

The purity of EC1167 hydrochloride is determined by calculating the peak area

percentage of the main peak relative to the total peak area of all detected peaks.

Data Presentation: HPLC Purity Analysis
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Sample ID Retention Time (min) Peak Area (%)

EC1167-RefStd 15.2 99.8

EC1167-Batch001 15.2 99.5

EC1167-Batch002 15.3 99.6

Experimental Workflow: HPLC Purity Determination

Sample Preparation HPLC Analysis Data Analysis

Weigh EC1167 HCl Dissolve in Diluent Dilute to Working Concentration Inject Sample10 µL Injection Separation on C18 Column UV Detection at 254 nm Integrate PeaksChromatogram Calculate Peak Area % Report Purity

Click to download full resolution via product page

Caption: Workflow for HPLC purity analysis of EC1167 hydrochloride.

Liquid Chromatography-Mass Spectrometry (LC-MS) for
Identity Confirmation
LC-MS is a powerful technique that combines the separation capabilities of HPLC with the

mass analysis of mass spectrometry to confirm the identity of EC1167 hydrochloride by

determining its molecular weight.[7][8][9]

Experimental Protocol: LC-MS Analysis

Instrumentation:

LC-MS system (e.g., Agilent 6120 Quadrupole LC/MS or equivalent)

Electrospray ionization (ESI) source

LC Conditions:

Utilize the same HPLC conditions as described in the purity analysis section.
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MS Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+)

Capillary Voltage: 3500 V

Fragmentor Voltage: 70 V

Gas Temperature: 350 °C

Gas Flow: 12 L/min

Nebulizer Pressure: 35 psig

Scan Range: m/z 100-1000

Sample Preparation:

Prepare a solution of EC1167 hydrochloride in the mobile phase at a concentration of

approximately 10 µg/mL.

Data Analysis:

The identity of EC1167 hydrochloride is confirmed by observing the protonated

molecular ion [M+H]+ in the mass spectrum.

Data Presentation: LC-MS Identity Confirmation

Compound Theoretical Mass [M+H]+ Observed Mass [M+H]+

EC1167 HCl [Calculated Value] [Observed Value]

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Elucidation
NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules.

[10][11][12] Both 1H and 13C NMR are used to confirm the chemical structure of EC1167
hydrochloride.
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Experimental Protocol: NMR Analysis

Instrumentation:

NMR spectrometer (e.g., Bruker Avance III 400 MHz or equivalent)

Sample Preparation:

Dissolve 5-10 mg of EC1167 hydrochloride in a suitable deuterated solvent (e.g., DMSO-

d6 or D2O).

Acquisition Parameters:

1H NMR:

Pulse Program: zg30

Number of Scans: 16

Relaxation Delay: 1.0 s

13C NMR:

Pulse Program: zgpg30

Number of Scans: 1024

Relaxation Delay: 2.0 s

Data Analysis:

The chemical shifts, coupling constants, and integration of the peaks in the 1H and 13C

NMR spectra are analyzed to confirm the proposed structure of EC1167 hydrochloride.

Data Presentation: 1H NMR Data (Example)
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Chemical Shift
(ppm)

Multiplicity Integration Assignment

... ... ... ...

... ... ... ...

Thermal Analysis for Physicochemical Characterization
Thermal analysis techniques, such as Differential Scanning Calorimetry (DSC) and

Thermogravimetric Analysis (TGA), are used to evaluate the thermal properties of EC1167
hydrochloride, including its melting point and thermal stability.[6][13]

Experimental Protocol: Thermal Analysis

Instrumentation:

DSC instrument (e.g., TA Instruments Q2000)

TGA instrument (e.g., TA Instruments Q500)

DSC Conditions:

Sample Pan: Aluminum pan

Temperature Range: 25 °C to 300 °C

Heating Rate: 10 °C/min

Atmosphere: Nitrogen purge (50 mL/min)

TGA Conditions:

Sample Pan: Platinum pan

Temperature Range: 25 °C to 500 °C

Heating Rate: 10 °C/min
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Atmosphere: Nitrogen purge (50 mL/min)

Sample Preparation:

Accurately weigh 2-5 mg of EC1167 hydrochloride into the appropriate sample pan.

Data Analysis:

The DSC thermogram is analyzed to determine the melting point (onset and peak

temperature).

The TGA thermogram is analyzed to determine the onset of thermal decomposition.

Data Presentation: Thermal Analysis Summary

Analysis Parameter Result

DSC Melting Point (Onset) [Value] °C

TGA
Decomposition Temp (5%

weight loss)
[Value] °C

Signaling Pathway Context
EC1167 hydrochloride serves as a linker for EC1169, which targets Prostate-Specific

Membrane Antigen (PSMA) and delivers a tubulysin cytotoxic payload. Understanding the

relevant signaling pathways is crucial for comprehending the mechanism of action of the final

ADC.

PSMA-Mediated Endocytosis and Payload Delivery

The antibody component of EC1169 binds to PSMA on the surface of prostate cancer cells,

leading to the internalization of the ADC through endocytosis.[14] Once inside the cell, the

linker is cleaved, releasing the tubulysin payload.
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Caption: PSMA-mediated internalization of the ADC and payload release.

Tubulysin-Induced Apoptosis Pathway

The released tubulysin payload disrupts microtubule dynamics by inhibiting tubulin

polymerization.[3][7][8][15][16] This leads to cell cycle arrest at the G2/M phase and ultimately

triggers apoptosis.

Tubulysin Payload

Tubulin Polymerization

Inhibits

Microtubule Disruption

G2/M Arrest

Apoptosis
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Caption: Signaling pathway of tubulysin-induced apoptosis.

Conclusion
The analytical methods and protocols outlined in this application note provide a robust

framework for the comprehensive characterization of EC1167 hydrochloride. Adherence to

these methodologies will ensure the consistent quality and purity of this critical linker, which is

essential for the development of safe and effective antibody-drug conjugates for the treatment

of prostate cancer. The provided diagrams offer a visual representation of the experimental

workflows and the biological context in which EC1167 hydrochloride functions as part of a

targeted therapeutic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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